
2-Amino-3-bromophenol: A Technical Safety and
Handling Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Amino-3-bromophenol

Cat. No.: B111245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

not a substitute for a formal Safety Data Sheet (SDS). Always refer to the specific SDS

provided by the manufacturer before handling this chemical.

Chemical and Physical Properties
2-Amino-3-bromophenol is an ortho-aminophenol derivative with the chemical formula

C₆H₆BrNO.[1] It is a solid, typically appearing as white to pale yellow crystals or powder.[1]

Understanding its physical and chemical properties is fundamental to its safe handling and use

in experimental settings.
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Property Value Source

CAS Number 116435-77-9 [1]

Molecular Weight 188.02 g/mol [1]

Melting Point 138 °C [1]

Boiling Point 266.2 °C at 760 mmHg [1]

Flash Point 115 °C [1]

Solubility

Slightly soluble in water;

Soluble in polar organic

solvents (e.g., ethanol,

methanol, DMF)

[1]

Purity Typically ≥97-98% [1]

Hazard Identification and Classification
2-Amino-3-bromophenol is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute

toxicity and irritation.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.
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GHS Pictograms:

GHS07: Exclamation Mark[1]

Signal Word: Warning[1]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of 2-Amino-3-bromophenol.

Handling:

Avoid all personal contact, including inhalation of dust or fumes.

Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Do not eat, drink, or smoke when using this product.

Wash hands and any exposed skin thoroughly after handling.[3]

Keep containers securely sealed when not in use.

Avoid physical damage to containers.

Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep container tightly closed.[4]

Store locked up.

Keep in a dark place under an inert atmosphere.[1]

Recommended storage temperature is between 2-8°C.[1]
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Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Control Parameter Recommendation

Engineering Controls
Work in a well-ventilated area. A fume hood is

recommended.[2][5]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[5]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat or chemical-resistant apron.[5]

Respiratory Protection
If dust or aerosols are generated, use a NIOSH-

approved respirator.[3][4]

Hygiene Measures
Wash hands thoroughly after handling. Launder

contaminated clothing before reuse.

First Aid Measures
In case of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If you feel unwell, call

a poison center or doctor.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. If skin irritation

occurs, get medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell.[3]

Accidental Release and Disposal Measures
Accidental Release:

Minor Spills: Clean up spills immediately. Avoid breathing dust and contact with skin and

eyes. Place in a suitable, labeled container for waste disposal.

Major Spills: Clear the area of personnel. Alert the fire brigade and inform them of the

location and nature of the hazard. Control personal contact with the substance by using

protective equipment. Prevent spillage from entering drains or waterways. Contain the spill

with sand, earth, or vermiculite.

Disposal:

Dispose of contents and container to an authorized hazardous or special waste collection

point in accordance with local, regional, and national regulations.

Experimental Protocols for Safety Assessment
While specific experimental safety data for 2-Amino-3-bromophenol is not readily available in

the public domain, its toxicological properties would be determined using standardized
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methodologies, such as the OECD Guidelines for the Testing of Chemicals. These protocols

provide a framework for assessing the potential hazards of chemical substances.

Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to assess the

adverse effects of a substance after oral administration of a single dose or multiple doses

within 24 hours. The primary goal is to determine the LD50 (the dose lethal to 50% of the test

population) and to classify the substance according to the GHS. The procedures involve a

stepwise administration of the substance to a small number of animals at different dose levels.

Skin Irritation/Corrosion (OECD 439): This in vitro test method uses reconstructed human

epidermis (RhE) models to assess the potential of a substance to cause skin irritation. The test

chemical is applied topically to the tissue surface. Cell viability is then measured, typically using

an MTT assay, to determine the level of irritation. A reduction in cell viability below a certain

threshold indicates that the substance is an irritant.

Eye Irritation/Corrosion (OECD 492B): This in vitro method utilizes reconstructed human

cornea-like epithelium (RhCE) models to identify chemicals that can cause serious eye damage

or irritation. Similar to the skin irritation test, the substance is applied to the tissue, and the

subsequent reduction in cell viability is measured to classify the substance's irritation potential.

Visualized Workflows
The following diagrams illustrate key logical workflows for handling and responding to hazards

associated with 2-Amino-3-bromophenol.
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Hazard Identification and Response Workflow

Hazard Identification

Safe Handling Protocol

Exposure Event

Emergency Response

Review Safety Data Sheet (SDS)

Identify Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin & Eye Irritation
- Respiratory Irritation

Use Engineering Controls
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow Safe Work Procedures
(No eating/drinking, wash hands)

Exposure Occurs

Administer First Aid
(as per SDS) Decontaminate Area

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for identifying hazards and responding to exposure events.
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Spill Response Workflow

Spill Occurs

Assess Spill Size and Risk

Minor Spill

Major Spill

Clean Up with Appropriate PPE

Yes

Evacuate Area

Yes

Alert Emergency Services

Contain Spill
(Sand, Vermiculite)

Dispose of Waste in Labeled Container

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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